Cas no 648438-78-2 (1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-)

1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- structure
648438-78-2 structure
Product Name:1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
CAS No:648438-78-2
MF:C15H12BrF3
MW:329.154994010925
CID:414396
PubChem ID:71378330
Update Time:2025-04-19

1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
    • 2-(bromomethyl)-1-methyl-4-[4-(trifluoromethyl)phenyl]benzene
    • 3-(Bromomethyl)-4-methyl-4'-(trifluoromethyl)-1,1'-biphenyl
    • DTXSID50800951
    • AVHRQQXQPFCPLC-UHFFFAOYSA-N
    • 648438-78-2
    • Inchi: 1S/C15H12BrF3/c1-10-2-3-12(8-13(10)9-16)11-4-6-14(7-5-11)15(17,18)19/h2-8H,9H2,1H3
    • InChI Key: AVHRQQXQPFCPLC-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=CC=1C)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 328.00745g/mol
  • Monoisotopic Mass: 328.00745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų
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